Cas no 2229099-40-3 (2-(5-bromo-1,3-thiazol-2-yl)ethane-1-thiol)

• Product Name: 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-thiol
• CAS No: 2229099-40-3
• MF: C₅H₆BrNS₂
• MW: 224.141837596893
• CID: 6212853
• PubChem ID: 165671771
• Update Time: 2025-06-15

2-(5-bromo-1,3-thiazol-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-thiol
• 2229099-40-3
• EN300-1920791

• Inchi： 1S/C5H6BrNS2/c6-4-3-7-5(9-4)1-2-8/h3,8H,1-2H2
• InChI Key： WNCKLIWCQCTHDW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CCS)S1

Computed Properties

• Exact Mass: 222.91250g/mol
• Monoisotopic Mass: 222.91250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1Ų

Additional information on 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-thiol

Professional Introduction to Compound with CAS No. 2229099-40-3 and Product Name: 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-thiol

2-(5-bromo-1,3-thiazol-2-yl)ethane-1-thiol, identified by the CAS number 2229099-40-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-thiol, particularly the presence of a brominated thiazole ring and a thiol functional group, make it a versatile intermediate in the development of novel therapeutic agents.

The thiazole core is a pivotal scaffold in medicinal chemistry due to its inherent stability and ability to interact with biological targets. The bromine substituent at the 5-position of the thiazole ring enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are instrumental in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.

The thiol group at the 1-position of the ethane chain provides another layer of reactivity, enabling the formation of disulfide bonds or participation in Michael additions. This dual functionality makes 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-thiol a valuable building block for synthesizing a wide range of pharmacophores. Recent advancements in synthetic methodologies have further expanded its utility, particularly in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways.

In recent years, there has been a surge in research focused on thiazole derivatives as potential therapeutic agents. For instance, studies have demonstrated the antimicrobial and anti-inflammatory properties of various thiazole-based compounds. The bromine atom in 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-thiol serves as an excellent handle for generating conformationally constrained analogs, which can improve binding affinity to biological targets. Additionally, the thiol group can be oxidized to form disulfides, which are known to modulate protein-protein interactions and are widely used in protein stabilization studies.

The compound has also shown promise in preclinical studies as a precursor for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. By leveraging the reactivity of the bromine and thiol groups, researchers can design molecules that selectively inhibit aberrant kinase activity. For example, 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-thiol has been used to synthesize inhibitors targeting tyrosine kinases, which are key players in signal transduction cascades.

Another area where this compound has found utility is in the development of proteasome inhibitors. Proteasomes are complex molecular machines that degrade proteins, and their dysregulation is associated with various diseases, including cancer. Thiazole derivatives have been explored as inhibitors of proteasomal activity due to their ability to interfere with protein degradation pathways. The structural flexibility offered by 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-thiol allows for fine-tuning of inhibitory activity through structure-based drug design approaches.

The synthesis of 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-thiol typically involves multi-step organic transformations starting from commercially available precursors such as 5-bromothiazole and ethylene thiourea. The bromination step is crucial for introducing the reactive site necessary for subsequent cross-coupling reactions. Advanced techniques such as palladium-catalyzed coupling reactions have enabled high-yield syntheses with excellent regioselectivity.

In conclusion, 2-(5-bromo-1,3-thiazol-2-yl)ethane-1-thiol (CAS No. 2229099-40-3) represents a significant advancement in pharmaceutical chemistry due to its versatile reactivity and broad applicability in drug discovery. Its unique structural features make it an indispensable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities associated with thiazole derivatives, compounds like 2-(5-bromo-1,3-thiazol-2-ylenthane)-thiols will undoubtedly play a pivotal role in shaping future therapeutic strategies.